Cas no 1421587-01-0 (4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine)

• Product Name: 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine
• CAS No: 1421587-01-0
• MF: C₂₁H₂₄N₂O₂S
• MW: 368.492464065552
• CID: 5365657
• Update Time: 2025-06-08

4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenyl]sulfonylpiperazine
• 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine

• Inchi： 1S/C21H24N2O2S/c24-26(25,16-13-18-7-3-1-4-8-18)23-15-14-22(20-11-12-20)17-21(23)19-9-5-2-6-10-19/h1-10,13,16,20-21H,11-12,14-15,17H2/b16-13+
• InChI Key： XCTPFXAZVAAMGN-DTQAZKPQSA-N
• SMILES： N1(S(/C=C/C2=CC=CC=C2)(=O)=O)CCN(C2CC2)CC1C1=CC=CC=C1

Additional information on 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine

Exploring the Potential of 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine (CAS No. 1421587-01-0) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine (CAS No. 1421587-01-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperazine core and cyclopropyl and phenyl substituents, offers a fascinating case study for researchers exploring novel bioactive molecules. Its sulfonyl group further enhances its reactivity, making it a valuable candidate for drug discovery and material science.

Recent trends in scientific literature highlight a growing interest in piperazine derivatives, particularly those with phenyl and sulfonyl functionalities. These compounds are often investigated for their potential roles in modulating biological pathways, such as enzyme inhibition or receptor binding. The presence of the cyclopropyl group in 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine adds steric complexity, which can influence its pharmacokinetic properties. Researchers are keen to understand how these structural elements contribute to the compound's stability, solubility, and bioavailability.

One of the most searched questions in this domain revolves around the synthesis methods for piperazine-based compounds. For CAS No. 1421587-01-0, synthetic routes often involve multi-step reactions, including cyclization and sulfonylation processes. Optimizing these methods to improve yield and purity remains a key focus for chemists. Additionally, the compound's E-configuration (trans-alkene) is critical for its activity, prompting discussions about stereoselective synthesis techniques.

Another hot topic is the potential biological applications of 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine. Preliminary studies suggest its relevance in targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier. The phenyl and sulfonyl groups may interact with neurotransmitter receptors, making it a candidate for further neuropharmacological research. However, comprehensive in vitro and in vivo studies are needed to validate these hypotheses.

From a material science perspective, the compound's sulfonyl moiety opens doors for applications in polymer chemistry and catalysis. Its ability to act as a linker or functional group in polymeric matrices is under exploration, particularly in designing high-performance materials. The cyclopropyl ring's strain energy could also contribute to unique material properties, such as enhanced thermal stability.

Environmental and green chemistry considerations are increasingly shaping research directions. Scientists are investigating whether 4-cyclopropyl-2-phenyl-1-[(E)-2-phenylethenesulfonyl]piperazine can be synthesized using sustainable solvents or catalytic methods to minimize waste. This aligns with the broader demand for eco-friendly synthetic protocols in the chemical industry.

In summary, CAS No. 1421587-01-0 represents a versatile compound with untapped potential across multiple disciplines. Its structural complexity and functional groups make it a subject of ongoing research, particularly in drug development and material innovation. As scientific inquiries into piperazine derivatives continue to rise, this compound is poised to remain a focal point for future discoveries.